Cas no 59108-68-8 (1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone)

• Product Name: 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone
• CAS No: 59108-68-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1613698
• Update Time: 2025-10-09

1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone
• isosakuranetin dihydrochalcone
• 2,4,6-trihydroxy-4'-methyl-deoxybenzoin
• 3-(4-Methoxy-phenyl)-1-(2,4,6-trihydroxy-phenyl)-propan-1-on
• 2',4',6'-trihydroxy-4-methoxydihydrochalcone
• 2,4,6-Trihydroxy-4'-methyl-desoxybenzoin
• 1-(2,4,6-Trihydroxyphenyl)-3-(4-methoxyphenyl)-1-propanone
• 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)-1-propanone
• 3-(4-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one
• 3-(4-methoxy-phenyl)-1-(2,4,6-trihydroxy-phenyl)-propan-1-one
• PHLORETIN-4-METHYL ETHER
• 2,4,6-Trihydroxy-phenyl 4-methyl-benzyl-ketone

• Inchi： 1S/C15H14O4/c1-9-2-4-10(5-3-9)6-12(17)15-13(18)7-11(16)8-14(15)19/h2-5,7-8,16,18-19H,6H2,1H3
• InChI Key： GKEDFHVZITYAGX-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1O)O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 258.08900

Experimental Properties

• PSA: 77.76000
• LogP: 2.53720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone

1-(2,4,6-Trihydroxyphenyl)-2-p-tolylethanone: A Comprehensive Overview

1-(2,4,6-Trihydroxyphenyl)-2-p-tolylethanone (CAS No. 59108-68-8) is a unique organic compound with significant potential in various fields, including pharmacology and materials science. This compound is characterized by its complex molecular structure, which combines a trihydroxyphenyl group with a p-tolylethanone moiety. The trihydroxyphenyl group imparts hydrophilic properties, while the p-tolylethanone group contributes to the compound's lipophilic nature, making it versatile for diverse applications.

Recent studies have highlighted the importance of 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for drug design due to its unique combination of functional groups. For instance, the trihydroxyphenyl group has been shown to exhibit antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the trihydroxyphenyl derivative and its subsequent coupling with the p-tolylethanone moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact, aligning with green chemistry principles.

In terms of applications, 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly improve their mechanical stability and selectivity for specific gas molecules.

The pharmacological properties of 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone have also been extensively studied. Preclinical studies indicate that this compound exhibits anti-inflammatory and analgesic activities, making it a potential candidate for pain management therapies. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

One of the most exciting developments involving 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone is its use as a precursor in the synthesis of bioactive molecules. By modifying its structure through various chemical transformations, researchers have been able to generate derivatives with enhanced bioavailability and efficacy. For example, the introduction of additional functional groups has improved the compound's ability to cross cellular membranes and target specific receptors.

From an environmental perspective, 1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone has shown potential as a biodegradable additive in polymer materials. Its incorporation into biodegradable plastics can enhance their mechanical properties while reducing their environmental footprint. This application aligns with global efforts to transition towards more sustainable materials.

In conclusion,1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone (CAS No. 59108-68-8) is a multifaceted compound with significant potential across various industries. Its unique molecular structure enables it to serve as a versatile building block for drug development and advanced materials. As research continues to uncover new applications and optimize its synthesis methods,1-(2,4,6-trihydroxyphenyl)-2-p-tolylethanone is poised to play an increasingly important role in advancing scientific innovation.